Crotonase Inhibition Potency: 11-Hydroxyhexadecanoyl-CoA Exhibits 106-Fold Stronger Competitive Inhibition Than Short-Chain Homolog L-3-Hydroxybutyryl-CoA
11-Hydroxyhexadecanoyl-CoA (L-3-hydroxyhexadecanoyl-CoA) is a potent competitive inhibitor of bovine liver crotonase (EC 4.2.1.17) with a Ki of 0.35 µM, representing a 106-fold enhancement in inhibitory potency compared to the short-chain homolog L-3-hydroxybutyryl-CoA, which exhibits a Ki of 37 µM under identical assay conditions [1][2]. The compound achieves 50% inhibition at 0.75 µM and 90% inhibition at 4 µM, demonstrating steep concentration-dependent enzyme suppression [3]. Among all short-chain and long-chain β-oxidation intermediates tested, this long-chain 3-hydroxyacyl-CoA was identified as the most severe crotonase inhibitor, and crotonase is more profoundly inhibited by this compound than any other β-oxidation enzyme evaluated [1].
| Evidence Dimension | Inhibition constant (Ki) for crotonase (enoyl-CoA hydratase, EC 4.2.1.17) |
|---|---|
| Target Compound Data | Ki = 0.35 µM |
| Comparator Or Baseline | L-3-hydroxybutyryl-CoA: Ki = 37 µM |
| Quantified Difference | ~106-fold greater potency (0.35 µM vs. 37 µM) |
| Conditions | Bovine liver crotonase; pH 8.0, 25°C; competitive inhibition assay |
Why This Matters
Researchers studying mitochondrial β-oxidation regulation require this compound specifically because its uniquely high-affinity crotonase inhibition cannot be replicated by shorter-chain 3-hydroxyacyl-CoAs, enabling physiologically relevant feedback inhibition studies at sub-micromolar concentrations.
- [1] He XY, Yang SY, Schulz H. Inhibition of enoyl-CoA hydratase by long-chain L-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;298(2):527-531. doi:10.1016/0003-9861(92)90445-3 View Source
- [2] BRENDA Enzyme Database. Ki values for enoyl-CoA hydratase (EC 4.2.1.17): (3S)-hydroxyhexadecanoyl-CoA and (3S)-hydroxybutanoyl-CoA. View Source
- [3] BRENDA Enzyme Database. Inhibitor profile for (3S)-hydroxyhexadecanoyl-CoA on EC 4.2.1.17. View Source
